Dilithium Sulfide

• Molecular Formula: Li2S
• Molecular Weight: 46.0 g/mol
• IUPAC Name: dilithium;sulfide
• InChI: InChI=1S/2Li.S/q2*+1;-2
• InChI Key: GLNWILHOFOBOFD-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[Li+].[S-2]

Description

Dilithium Sulfide is a useful research compound. Its molecular formula is Li2S and its molecular weight is 46.0 g/mol. The purity is usually 95%.
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Scientific Research Applications

Introduction to Dilithium Sulfide

This compound, with the chemical formula $\text{Li}_2\text{S}$, is an inorganic compound that has garnered attention for its various applications, particularly in the fields of energy storage, materials science, and chemical synthesis. This article delves into the scientific research applications of this compound, highlighting its potential in battery technology, catalysis, and other industrial uses.

Properties of this compound

This compound is characterized by several key properties that contribute to its versatility:

• Molecular Weight : 46.0 g/mol
• Density : 1.66 g/cm³
• Melting Point : 938°C
• Boiling Point : 1,372°C
• Solubility : Highly soluble in organic solvents like ethanol, but decomposes in water to form lithium hydroxide and hydrogen sulfide .

These properties make this compound suitable for various applications, particularly in high-temperature environments.

Battery Technology

This compound is a critical component in the development of lithium-sulfur batteries. These batteries are noted for their high theoretical energy density and environmental friendliness. Recent advancements have focused on:

• Solid-State Lithium-Sulfur Batteries : Research indicates that using sulfide solid electrolytes can mitigate issues such as lithium polysulfide shuttle effects and dendrite growth, common challenges in conventional lithium-sulfur batteries . The solid-state configuration enhances safety and performance.
• Synthesis Techniques : Innovative synthesis methods such as magnesothermal reduction and metathetic precipitation have been developed to produce this compound with reduced environmental impact and improved efficiency . These methods allow for the production of high-purity this compound suitable for battery applications.

Catalysis

This compound has shown promise as a catalyst in various chemical reactions:

• Organic Synthesis : It is being explored for its catalytic properties in organic transformations, potentially enhancing reaction rates and selectivity .
• Environmental Applications : Its ability to facilitate sulfur recovery processes in petrochemical industries highlights its role in sustainable practices by reducing sulfur emissions .

Material Science

In material science, this compound serves multiple functions:

• Phosphors : It is utilized in the production of phosphors for LEDs and fluorescent lighting systems due to its luminescent properties .
• Alloys Production : this compound can be combined with other metals to create alloys with specific mechanical properties beneficial for engineering applications .

Chemical Synthesis

This compound acts as a precursor for synthesizing other lithium compounds and sulfides, which are essential in various industrial processes. Its role in producing lithium-based materials emphasizes its importance in chemical manufacturing .

Case Study 1: Lithium-Sulfur Battery Performance

A recent study demonstrated that this compound-based cathodes exhibited superior cycling stability and rate capability when integrated into lithium-sulfur battery systems. The research highlighted the effectiveness of utilizing novel synthesis methods that minimize waste and energy consumption while maximizing performance .

Case Study 2: Green Synthesis Methodology

Another investigation focused on a waste-free method for synthesizing this compound through metathetic precipitation. This innovative approach not only reduces hazardous waste but also allows for the continuous reuse of materials, showcasing the potential for sustainable practices in chemical manufacturing .

Chemical Reactions Analysis

Hydrolysis and Moisture Sensitivity

Li₂S exhibits high reactivity with water, undergoing hydrolysis to release hydrogen sulfide (H₂S):

$$\text{Li}_2\text{S} + 2\text{H}_2\text{O} \rightarrow 2\text{LiOH} + \text{H}_2\text{S} \uparrow$$

This reaction occurs rapidly in humid air, producing toxic H₂S gas . The hygroscopic nature of Li₂S necessitates anhydrous handling in industrial applications.

Reactions with Acids

Li₂S reacts vigorously with acids, demonstrating distinct behavior depending on acid strength and composition:

Acid	Reaction	Conditions	Products
Hydrochloric (HCl)	$\text{Li}_2\text{S} + 2\text{HCl} \rightarrow 2\text{LiCl} + \text{H}_2\text{S} \uparrow$	Room temperature	LiCl, H₂S gas
Sulfuric (H₂SO₄)	$\text{Li}_2\text{S} + \text{H}_2\text{SO}_4 \rightarrow \text{Li}_2\text{SO}_4 + \text{H}_2\text{S} \uparrow$	Dilute solution	Li₂SO₄, H₂S gas
Nitric (HNO₃)	Violent oxidation	Concentrated	LiNO₃, SOₓ, NOₓ compounds

• Nitric acid induces violent oxidative decomposition due to HNO₃'s strong oxidizing properties .

• Hydrobromic/Hydroiodic acids require heating for significant reaction .

Oxidation in Air

At elevated temperatures ($>300^\circ\text{C}$), Li₂S oxidizes to lithium sulfate rather than releasing SO₂:

$$2\text{Li}_2\text{S} + 3\text{O}_2 \rightarrow 2\text{Li}_2\text{SO}_4$$

This oxidation pathway is critical for understanding Li₂S stability in high-temperature applications .

Redox Behavior in Li-S Batteries

Li₂S serves as a critical intermediate in Li-S battery cathodes. Operando studies reveal solvent-dependent reaction pathways :

Reduction (Discharge) Process:

• S₈ → Li₂S₈ : Dissolution of sulfur

• Li₂S₈ → Li₂S₆/Li₂S₄ : Stepwise reduction

• Li₂S₄ → Li₂S₂/Li₂S : Final precipitation

Key findings :

• Reduction follows first-order kinetics with rate constants:

  • $k_S = 1.02 \times 10^{-4} \, \text{s}^{-1}$ (sulfur reduction)

  • $k_{ps} = 6.29 \times 10^{-4} \, \text{s}^{-1}$ (polysulfide oxidation)

• Solvent effects:

  • High-donor solvents (e.g., DMSO) stabilize S₃- ⁻ intermediates

  • Low-donor solvents favor S₄²⁻ dominance

Oxidation (Charge) Process:

Li₂S undergoes reverse reactions through solid-liquid-solid transitions, with polysulfide recombination showing parallel evolution mechanisms .

Reaction Kinetics and Mechanisms

Operando Raman/UV-vis studies quantify Li₂S redox behavior :

Parameter	Discharge	Charge
Dominant Intermediate	S₄²⁻ (low-donor solvents)	S₆²⁻/S₈ (parallel pathways)
Reaction Order	First-order	First-order
Diffusion	Polysulfide gradient-driven	Electrolyte migration

• Nucleation : Li₂S forms via progressive 2D growth, while sulfur regenerates through 3D island formation .

• Shuttle effect : Long-chain polysulfides (Li₂S₆–Li₂S₈) contribute to capacity fade through redox shuttle mechanisms .

Stability Considerations

• Thermal stability : Melts at $938^\circ\text{C}$ without decomposition

• Chemical stability : Reacts with strong oxidizers (e.g., O₂, HNO₃) but stable in inert atmospheres

This comprehensive analysis underscores Li₂S's dual role as a reactive inorganic compound and battery material. Its hydrolysis sensitivity demands careful handling, while its redox versatility enables advanced energy storage applications. Ongoing research focuses on controlling polysulfide speciation and reaction kinetics to optimize Li-S battery performance .

Q & A

Basic Research Questions

Q. What are the standard synthesis protocols for Dilithium Sulfide (Li₂S), and what analytical techniques are recommended for verifying its purity and structural integrity?

• Methodological Answer : Li₂S is typically synthesized via direct reaction of lithium metal with elemental sulfur under inert conditions (e.g., argon atmosphere) at elevated temperatures (~200°C) . To confirm purity and structure:

• X-ray Diffraction (XRD) : Validate crystallinity and phase identity by comparing peaks with reference data (JCPDS/ICDD standards).
• Elemental Analysis : Use inductively coupled plasma optical emission spectroscopy (ICP-OES) for Li:S stoichiometry verification.
• Thermogravimetric Analysis (TGA) : Assess thermal stability and detect impurities like unreacted sulfur .

Q. How should researchers handle and store this compound to prevent degradation due to moisture and oxidation?

• Methodological Answer : Li₂S is hygroscopic and oxidizes rapidly in air. Best practices include:

• Storage : In airtight containers under inert gas (argon) with desiccants (e.g., molecular sieves).
• Handling : Use gloveboxes with O₂/H₂O levels <1 ppm for weighing and sample preparation.
• Surface Passivation : Coat Li₂S particles with hydrophobic materials (e.g., carbon layers) to delay hydrolysis during electrochemical testing .

Q. What are the key thermodynamic properties of this compound, and how do experimental conditions affect these measurements?

• Methodological Answer : Critical properties include:

Property	Reported Value	Measurement Technique	Source
Melting Point	900–938°C	Differential Scanning Calorimetry (DSC)
Density	1.66 g/cm³	Helium Pycnometry
Solubility in Water	Reacts violently	Gravimetric Analysis

Discrepancies in melting points arise from differences in sample purity and heating rates. Use high-purity samples (<10 ppm O₂) and controlled atmospheres for reproducibility .

Advanced Research Questions

Q. What strategies can be employed to reconcile discrepancies in reported crystallographic data or thermodynamic properties of Li₂S across studies?

• Methodological Answer :

• Cross-Validation : Combine XRD with neutron diffraction to resolve ambiguities in light-element (Li) positions .
• Replicate Synthesis : Compare results using identical precursors (e.g., Li metal vs. LiH) and reaction conditions.
• Computational Modeling : Density Functional Theory (DFT) simulations can predict lattice parameters and thermodynamic stability, aiding experimental-data interpretation .

Q. How can the electrochemical stability of Li₂S be systematically evaluated in lithium-sulfur battery configurations?

• Methodological Answer :

• Cyclic Voltammetry (CV) : Identify redox peaks (e.g., Li₂S ↔ S⁸) and quantify charge-transfer kinetics.
• Electrochemical Impedance Spectroscopy (EIS) : Measure ionic conductivity and interfacial resistance in solid-state electrolytes.
• In-Situ Techniques : Use synchrotron-based X-ray absorption spectroscopy (XAS) to track sulfur speciation during cycling .

Q. What advanced spectroscopic or computational methods are effective in probing lithium-ion diffusion mechanisms in Li₂S-based solid electrolytes?

• Methodological Answer :

• Solid-State NMR : ⁷Li NMR relaxometry to quantify Li⁺ mobility and activation energies.
• Ab Initio Molecular Dynamics (AIMD) : Simulate Li⁺ migration pathways and energy barriers under operational conditions.
• Neutron Reflectometry : Resolve Li-ion concentration gradients at electrode-electrolyte interfaces .

Synthesis routes and methods

Procedure details

Lithium sulfide crystal (Li2S), phosphorus pentasulfide (P2S5), and diphosphorus pentoxide (P2O5) were prepared as a starting material. These powders were weighed at a ratio of Li2S:P2S5: P2O5=70:26:4 (molar basis) in a glove box under an argon atmosphere, and projected into a pot made of zirconia. In addition, six grinding balls made of zirconia with 4=15 mm were projected into the pot made of zirconia with a capacity of 45 cc, and sealed completely. Next, the pot made of zirconia was fitted up in a planetary ball mill machine and subjected to the mechanical milling at a rotational speed of 370 rpm for 20 hours to obtain powdery sulfide glass. As a result of measuring the obtained sulfide glass by an X-ray diffraction (XRD) method, it was confirmed that the peak of Li2S disappeared and vitrification progressed. Next, the obtained sulfide glass was subjected to burning treatment on the conditions of 280° C. and 1 hour while flowing Ar gas to obtain a sulfide solid electrolyte composed of sulfide glass ceramics.